Cas no 1021255-33-3 (N-[6-({[(2,5-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide)

• Product Name: N-[6-({[(2,5-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• CAS No: 1021255-33-3
• MF: C₁₆H₁₄Cl₂N₄O₂S
• MW: 397.278959751129
• CID: 6180140
• PubChem ID: 25855406
• Update Time: 2025-10-28

N-[6-({[(2,5-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(2,5-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• AKOS024499606
• N-(6-((2-((2,5-dichlorophenyl)amino)-2-oxoethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• N-[6-[2-(2,5-dichloroanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide
• F5126-0637
• VU0636775-1
• 1021255-33-3

• Inchi： 1S/C16H14Cl2N4O2S/c17-10-3-4-11(18)12(7-10)19-14(23)8-25-15-6-5-13(21-22-15)20-16(24)9-1-2-9/h3-7,9H,1-2,8H2,(H,19,23)(H,20,21,24)
• InChI Key： VVXMYRKYZRKSRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC(CSC1=CC=C(N=N1)NC(C1CC1)=O)=O)Cl

Computed Properties

• Exact Mass: 396.0214523g/mol
• Monoisotopic Mass: 396.0214523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[6-({[(2,5-dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide

N-[6-({[(2,5-Dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide: A Comprehensive Overview

N-[6-({[(2,5-Dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS No. 1021255-33-3) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The molecule also features a cyclopropane carboxamide group and a dichlorophenyl carbamoyl methyl sulfanyl substituent, making it a highly functionalized compound with potential applications in drug design and advanced materials.

The pyridazine core of this compound plays a pivotal role in its electronic properties and reactivity. Pyridazine, being an electron-deficient aromatic system, is known for its ability to participate in various π-interactions and charge-transfer processes. Recent studies have highlighted the potential of pyridazine-containing compounds in photovoltaic applications due to their ability to absorb light across the visible spectrum and facilitate electron transfer processes. This makes N-[6-({[(2,5-Dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide a promising candidate for use in organic solar cells and other optoelectronic devices.

The dichlorophenyl carbamoyl methyl sulfanyl group attached to the pyridazine ring introduces additional functionality to the molecule. The sulfur atom in the sulfanyl group contributes to the compound's ability to form hydrogen bonds and participate in other non-covalent interactions, which are crucial for its stability and solubility in various solvents. Furthermore, the presence of chlorine atoms on the phenyl ring enhances the compound's electronic properties by introducing electron-withdrawing effects, which can influence its reactivity and selectivity in chemical reactions.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as X-ray crystallography and computational modeling. These studies have provided insights into the molecular geometry, electronic structure, and vibrational modes of N-[6-({[(2,5-Dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide, which are essential for understanding its behavior in different chemical environments.

In terms of applications, this compound has shown potential in the development of new pharmaceutical agents. Its structure suggests that it may act as a modulator of certain protein-protein interactions or serve as a scaffold for drug delivery systems. Additionally, its unique electronic properties make it a candidate for use in sensors and other devices that rely on specific electronic responses to environmental stimuli.

The cyclopropane carboxamide group further enhances the compound's versatility by providing additional sites for functionalization and interaction with biological targets. This group can also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug development.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing N-[6-({[(2,5-Dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide. Researchers are investigating catalytic processes that reduce waste generation and energy consumption during synthesis while maintaining high yields and product quality.

In conclusion, N-[6-({[(2,5-Dichlorophenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]cyclopropanecarboxamide (CAS No. 1021255-33-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an ideal candidate for innovative applications in medicine, materials science, and beyond. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing modern technology and therapeutic development.